Cas no 178747-83-6 (4-fluoro-1,2-benzoxazol-3-one)
4-fluoro-1,2-benzoxazol-3-one structure
Product Name:4-fluoro-1,2-benzoxazol-3-one
CAS No:178747-83-6
MF:C7H4FNO2
MW:153.110565185547
MDL:MFCD18804910
CID:112965
PubChem ID:11815956
Update Time:2025-04-18
4-fluoro-1,2-benzoxazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluorobenzo[d]isoxazol-3(2H)-one
- 4-Fluoro-1,2-benzisoxazol-3(2H)-one
- 1,2-Benzisoxazol-3(2H)-one,4-fluoro-
- 4-fluoro-benzo[d]isoxazol-3-ol
- 4-Fluorobenzo[d]isoxazol-3-ol
- 3-hydroxy-4-fluoro-1,2-benzisoxazole
- ANW-70487
- Benzo[d]isoxazol-3-ol Derivative, 3b
- CHEMBL506718
- CTK8C3748
- SureCN617995
- 1,2-Benzisoxazol-3(2H)-one,4-fluoro-(9CI)
- AK100152
- BDBM23169
- 4-fluoro-1,2-benzoxazol-3-ol
- 4-fluoro-1,2-benzoxazol-3-one
- LAMXJMFSONZHOP-UHFFFAOYSA-N
- 4-Fluoro-1,2-benzisoxazol-3-ol
- FCH3710784
- 4-Fluoro-1,2-benzisoxazol
- SY113965
- CS-B1578
- SCHEMBL617995
- AKOS005264361
- DTXSID70473429
- 4-Fluorobenzisoxazol-3(2H)-one
- 178747-83-6
- A881371
- MFCD18804910
- AKOS016002768
- DS-3479
- EN300-318824
- DB-349242
- 4-FLUORO-2H-1,2-BENZOXAZOL-3-ONE
- 1,2-Benzisoxazol-3(2H)-one, 4-fluoro-
-
- MDL： MFCD18804910
- Inchi： 1S/C7H4FNO2/c8-4-2-1-3-5-6(4)7(10)9-11-5/h1-3H,(H,9,10)
- InChI Key： LAMXJMFSONZHOP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1C(NO2)=O
Computed Properties
- Exact Mass: 153.02260653g/mol
- Monoisotopic Mass: 153.02260653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.2
- Topological Polar Surface Area: 38.3
Experimental Properties
- Density: 1.440±0.06 g/cm3 (20 ºC 760 Torr)
- Melting Point: 201-205 ºC
- Solubility: Slightly soluble (5.8 g/l) (25 º C)
4-fluoro-1,2-benzoxazol-3-one Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
4-fluoro-1,2-benzoxazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131684-1g |
4-fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 1g |
$337 | 2021-08-05 | |
| Chemenu | CM131684-5g |
4-fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 5g |
$1074 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF943-100mg |
4-fluoro-1,2-benzoxazol-3-one |
178747-83-6 | 98% | 100mg |
593CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NF943-250mg |
4-fluoro-1,2-benzoxazol-3-one |
178747-83-6 | 98% | 250mg |
1310CNY | 2021-05-08 | |
| Fluorochem | 220624-250mg |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 95% | 250mg |
￡105.00 | 2022-03-01 | |
| Fluorochem | 220624-1g |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 95% | 1g |
￡266.00 | 2022-03-01 | |
| Fluorochem | 220624-5g |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 95% | 5g |
￡864.00 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241140-100mg |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 100mg |
￥413 | 2021-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241140-250mg |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 250mg |
￥551.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD241140-1g |
4-Fluorobenzo[d]isoxazol-3(2H)-one |
178747-83-6 | 98% | 1g |
￥1384.0 | 2022-03-01 |
4-fluoro-1,2-benzoxazol-3-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:178747-83-6)4-fluoro-1,2-benzoxazol-3-one
Order Number:A881371
Stock Status:in Stock
Quantity:1.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:03
Price ($):160.0
Email:sales@amadischem.com
4-fluoro-1,2-benzoxazol-3-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
178747-83-6 (4-fluoro-1,2-benzoxazol-3-one) Related Products
- 99822-23-8(5-Fluorobenzodisoxazol-3(2H)-one)
- 65685-49-6(5-Methylbenzo[d]isoxazol-3(2H)-one)
- 723232-74-4(1,2-Benzisoxazol-3(2H)-one,5-(aminomethyl)-(9CI))
- 36238-83-2(7-Methylbenzodisoxazol-3-ol)
- 86004-57-1(6-Hydroxy-3-oxo-1,2-benzisoxazolin)
- 855996-66-6(1,2-Benzisoxazol-3(2H)-one, 7-fluoro-)
- 21725-69-9(1,2-benzoxazol-3-ol)
- 406212-40-6(Benzamide, 2-fluoro-6-hydroxy-N-methoxy-N-methyl-)
- 855996-63-3(1,2-Benzisoxazol-3(2H)-one, 4-hydroxy-)
- 99822-24-9(6-Fluorobenzodisoxazol-3(2H)-one)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:178747-83-6)4-fluoro-1,2-benzoxazol-3-one
Purity:99%
Quantity:1.0g
Price ($):160.0